N-(4-Methoxyphenyl)-N'-[3-(1-phenylpropan-2-yl)oxadiazol-3-ium-5-yl]carbamimidate
N-(4-Methoxyphenyl)-N'-[3-(1-phenylpropan-2-yl)oxadiazol-3-ium-5-yl]carbamimidate
Brand Name:
Vulcanchem
CAS No.:
66404-54-4
VCID:
VC0123051
InChI:
InChI=1S/C19H20N4O3/c1-14(12-15-6-4-3-5-7-15)23-13-18(26-22-23)21-19(24)20-16-8-10-17(25-2)11-9-16/h3-11,13-14H,12H2,1-2H3,(H-,20,21,22,24)
SMILES:
CC(CC1=CC=CC=C1)[N+]2=NOC(=C2)N=C(NC3=CC=C(C=C3)OC)[O-]
Molecular Formula:
C19H22N4O3
Molecular Weight:
352.4 g/mol
N-(4-Methoxyphenyl)-N'-[3-(1-phenylpropan-2-yl)oxadiazol-3-ium-5-yl]carbamimidate
CAS No.: 66404-54-4
Reference Standards
VCID: VC0123051
Molecular Formula: C19H22N4O3
Molecular Weight: 352.4 g/mol
![N-(4-Methoxyphenyl)-N'-[3-(1-phenylpropan-2-yl)oxadiazol-3-ium-5-yl]carbamimidate - 66404-54-4](/images/no_structure.jpg)
| CAS No. | 66404-54-4 |
|---|---|
| Product Name | N-(4-Methoxyphenyl)-N'-[3-(1-phenylpropan-2-yl)oxadiazol-3-ium-5-yl]carbamimidate |
| Molecular Formula | C19H22N4O3 |
| Molecular Weight | 352.4 g/mol |
| IUPAC Name | N-(4-methoxyphenyl)-N'-[3-(1-phenylpropan-2-yl)oxadiazol-3-ium-5-yl]carbamimidate |
| Standard InChI | InChI=1S/C19H20N4O3/c1-14(12-15-6-4-3-5-7-15)23-13-18(26-22-23)21-19(24)20-16-8-10-17(25-2)11-9-16/h3-11,13-14H,12H2,1-2H3,(H-,20,21,22,24) |
| Standard InChIKey | SURUFYIDFUDIHK-UHFFFAOYSA-N |
| Isomeric SMILES | CC(CC1=CC=CC=C1)[N+]2=NOC(=C2)/N=C(/NC3=CC=C(C=C3)OC)\[O-] |
| SMILES | CC(CC1=CC=CC=C1)[N+]2=NOC(=C2)N=C(NC3=CC=C(C=C3)OC)[O-] |
| Canonical SMILES | CC(CC1=CC=CC=C1)[N+]2=NOC(=C2)N=C(NC3=CC=C(C=C3)OC)[O-] |
| Synonyms | 5-[[[(4-Methoxyphenyl)amino]carbonyl]amino]-3-(1-methyl-2-phenylethyl)-1,2,3-oxadiazolium Inner Salt; |
| PubChem Compound | 9588001 |
| Last Modified | Nov 11 2021 |
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